Cas no 1220019-64-6 (2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid)

2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid is a pyrrolidine-derived carboxylic acid featuring a branched alkyl substituent at the nitrogen position. This structural motif imparts unique steric and electronic properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound's chiral center and functionalized acetic acid moiety enable its use in the development of bioactive molecules, including potential ligands or prodrugs. Its stability under standard conditions and compatibility with common synthetic transformations enhance its utility in medicinal chemistry and material science. The isobutyl group may influence lipophilicity, offering tunable solubility for targeted applications.
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid structure
1220019-64-6 structure
Product Name:2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
CAS No:1220019-64-6
MF:C10H19NO2
MW:185.26336312294
CID:4687810
Update Time:2025-06-13

2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-ISOBUTYL-3-PYRROLIDINYL)ACETIC ACID
    • 2-(1-Isobutylpyrrolidin-3-yl)acetic acid
    • [1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
    • 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
    • Inchi: 1S/C10H19NO2/c1-8(2)6-11-4-3-9(7-11)5-10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
    • InChI Key: INWZNCOPMDMAAP-UHFFFAOYSA-N
    • SMILES: OC(CC1CCN(CC(C)C)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Topological Polar Surface Area: 40.5

2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM372007-1g
2-(1-Isobutylpyrrolidin-3-yl)acetic acid
1220019-64-6 95%+
1g
$186 2023-01-01
Chemenu
CM372007-5g
2-(1-Isobutylpyrrolidin-3-yl)acetic acid
1220019-64-6 95%+
5g
$499 2023-01-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-100MG
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
100MG
¥ 1,280.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-250MG
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
250MG
¥ 2,052.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-500MG
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
500MG
¥ 3,418.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-1G
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
1g
¥ 5,121.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-5G
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
5g
¥ 15,364.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-10G
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
10g
¥ 25,608.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-100mg
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
100mg
¥1280.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5755-250mg
2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
1220019-64-6 95%
250mg
¥2052.0 2024-04-25

Additional information on 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid

Research Brief on 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid (CAS: 1220019-64-6)

2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid (CAS: 1220019-64-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrrolidine acetic acid backbone and isobutyl substitution, has shown promising potential in various pharmacological applications. Recent studies have explored its role as a key intermediate or active moiety in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The structural uniqueness of 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid lies in its ability to interact with specific biological targets, such as neurotransmitter receptors and enzymes involved in metabolic pathways. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy. For instance, studies have demonstrated its potential as a modulator of dopamine and serotonin receptors, suggesting applications in the treatment of neurodegenerative diseases and mood disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's binding affinity to dopamine D2 and serotonin 5-HT1A receptors. The results indicated a moderate to high affinity, with IC50 values in the nanomolar range, highlighting its potential as a lead compound for further optimization. Additionally, in vitro and in vivo studies have shown that 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid exhibits favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics.

Another area of interest is the compound's role in metabolic regulation. A recent preprint on bioRxiv reported that derivatives of 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid exhibited significant activity in modulating glucose uptake and lipid metabolism in adipocytes. These findings suggest potential applications in the treatment of metabolic syndromes, such as type 2 diabetes and obesity. The study utilized high-throughput screening and molecular docking simulations to identify the most promising derivatives, paving the way for future preclinical trials.

Despite these promising findings, challenges remain in the development of 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid-based therapeutics. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these discoveries into clinically viable treatments.

In conclusion, 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid (CAS: 1220019-64-6) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover its multifaceted pharmacological properties, offering new avenues for therapeutic intervention. Future studies should focus on optimizing its pharmacokinetic profile and validating its efficacy in disease models to advance its development as a novel therapeutic agent.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd